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For Researchers, Scientists, and Drug Development Professionals

Introduction
Leucinostatin H is a polypeptide antibiotic belonging to the leucinostatin family of mycotoxins

produced by fungi of the Paecilomyces genus.[1][2] Like other members of its class,

Leucinostatin H has garnered interest for its potential as an anti-infective agent due to its

activity against a range of microorganisms. This technical guide provides a comprehensive

overview of the currently available data on the antifungal and antibacterial spectrum of

Leucinostatin H, including quantitative data, likely experimental protocols, and insights into its

mechanism of action.

Antimicrobial Spectrum: Quantitative Data
The antimicrobial activity of Leucinostatin H has been evaluated against various Gram-

positive bacteria and the opportunistic fungal pathogen Candida albicans. The available

Minimum Inhibitory Concentration (MIC) data is summarized in the tables below.

Antibacterial Spectrum
Leucinostatin H has demonstrated inhibitory activity against several Gram-positive bacteria.
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Bacterial Species Minimum Inhibitory Concentration (MIC)

Bacillus subtilis 10-100 µg/mL

Bacillus cereus 10-100 µg/mL

Staphylococcus aureus 10-100 µg/mL

(Source:[1][3][4][5])

Antifungal Spectrum
The antifungal activity of Leucinostatin H has been reported against the yeast Candida

albicans.

Fungal Species Minimum Inhibitory Concentration (MIC)

Candida albicans 10.0 µg/mL

(Source:[6][7][8])

Experimental Protocols
While specific, detailed experimental protocols for determining the MIC of Leucinostatin H are

not extensively published, the methodologies likely adhere to standardized antimicrobial

susceptibility testing procedures. The following represent probable protocols based on

established methods.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC values for both bacteria and fungi were likely determined using a broth microdilution

method, a standard and widely accepted technique for antimicrobial susceptibility testing.

Workflow for MIC Determination
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Preparation

Assay

Results

Start

Prepare pure culture
of test organism

Prepare serial dilutions
of Leucinostatin H

Adjust inoculum to
standard concentration
(e.g., 0.5 McFarland)

Dispense Leucinostatin H dilutions
and inoculum into microtiter plate

Incubate plate under
appropriate conditions

(e.g., 35-37°C for bacteria,
30-35°C for fungi)

Visually or spectrophotometrically
determine lowest concentration

with no visible growth

MIC Value
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Target Cell (Fungus/Bacterium)

Cell Membrane

Pore Formation &
Membrane Permeabilization

Mitochondrion
(in fungi)

Inhibition of
ATP Synthase

Leucinostatin H

Interaction with
Membrane Lipids

Ion Leakage
(K+, Na+, etc.)

Cell Death

ATP Depletion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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